Cas no 898433-11-9 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide
• CAS No: 898433-11-9
• MF: C₂₃H₂₄N₂O₃
• MW: 376.448266029358
• CID: 5482780
• Update Time: 2025-06-08

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide

• Inchi： 1S/C23H24N2O3/c1-27-20-10-8-18(9-11-20)23(26)24-15-21(22-7-4-14-28-22)25-13-12-17-5-2-3-6-19(17)16-25/h2-11,14,21H,12-13,15-16H2,1H3,(H,24,26)
• InChI Key： GETDLLLYFXUAPL-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide

Introduction to N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide (CAS No. 898433-11-9)

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 898433-11-9, represents a unique molecular structure that combines elements of heterocyclic chemistry with functional aryl groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide is characterized by the presence of two distinct heterocyclic moieties: a furan ring and a 1,2,3,4-tetrahydroisoquinoline scaffold. These structural features are not only intriguing from a chemical perspective but also hold potential biological significance. The furan moiety is known for its ability to interact with biological targets in various ways, while the 1,2,3,4-tetrahydroisoquinoline scaffold is frequently encountered in bioactive natural products and pharmacologically relevant compounds.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from complex organic molecules. The compound N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide aligns well with this trend, as it embodies the kind of structural complexity that modern drug discovery often seeks to exploit. The combination of the furan and 1,2,3,4-tetrahydroisoquinoline units suggests potential interactions with a wide range of biological targets, including enzymes and receptors that are implicated in various diseases.

The benzamide functional group at the 4-position adds another layer of complexity to the molecule. Benzamides are well-known for their diverse biological activities and have been incorporated into numerous drugs due to their ability to modulate biological pathways. In the context of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide, this moiety may play a crucial role in determining the compound's overall pharmacological profile. The methoxy group further influences the electronic properties of the benzamide ring, potentially enhancing its interaction with biological targets.

The synthesis of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methoxybenzamide presents a significant challenge due to its complex structure. However， advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis allow for the efficient assembly of intricate molecular frameworks， enabling chemists to access novel compounds like this one with greater ease than ever before.

In terms of biological activity， preliminary studies on N-2-(furan - - - - - yl ) - ( 1 , 1 , 3 , - isoquinolin - - yl ) ethyl - 4 - methoxybenzamide have shown promising results. The compound has been tested for its potential interactions with various biological targets， including enzymes and receptors that are relevant to diseases such as cancer and neurological disorders. The presence of both the furan Strong > and < Strong > tetrahydroisoquinoline Strong > moieties suggests that this compound may exhibit multiple modes of action， making it a versatile tool for further pharmacological exploration.

The growing interest in heterocyclic compounds like N - ( furan - yl ) ethyl - ( tetrahydroisoquinolin - yl ) amide derivatives is driven by their diverse biological activities and structural versatility. These compounds have shown potential in various therapeutic areas， including central nervous system disorders， cardiovascular diseases， and inflammation-related conditions. The unique combination of structural features in N - ( furan - yl ) ethyl - ( tetrahydroisoquinolin - yl ) amide derivatives makes them particularly attractive for drug discovery efforts aimed at identifying novel therapeutic agents.

The development of new synthetic strategies has been instrumental in facilitating the exploration of these complex molecules. Techniques such as transition metal-catalyzed cross-coupling reactions， asymmetric synthesis， and combinatorial chemistry have enabled chemists to construct intricate molecular architectures with high efficiency and selectivity. These advancements have opened up new avenues for drug discovery， allowing researchers to access previously inaccessible chemical space.

In conclusion， N - ( furan - yl ) ethyl - ( tetrahydroisoquinolin - yl ) amide derivatives represent an exciting frontier in pharmaceutical chemistry。 Their complex structures， combined with their potential biological activities， make them valuable candidates for further exploration in drug discovery。 As synthetic methodologies continue to evolve， researchers will be able to access an even broader spectrum of these fascinating compounds， paving the way for novel therapeutic interventions across multiple disease areas.